Cas no 650622-23-4 (1,2,4-Cyclohexanetricarboxylic acid, tributyl ester)

1,2,4-Cyclohexanetricarboxylic acid, tributyl ester structure
650622-23-4 structure
Product Name:1,2,4-Cyclohexanetricarboxylic acid, tributyl ester
CAS No:650622-23-4
MF:C21H36O6
MW:384.506947517395
CID:408595
PubChem ID:23444010
Update Time:2025-04-19

1,2,4-Cyclohexanetricarboxylic acid, tributyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Cyclohexanetricarboxylic acid, tributyl ester
    • tributyl cyclohexane-1,2,4-tricarboxylate
    • DTXSID10634198
    • 650622-23-4
    • SCHEMBL1297767
    • Inchi: 1S/C21H36O6/c1-4-7-12-25-19(22)16-10-11-17(20(23)26-13-8-5-2)18(15-16)21(24)27-14-9-6-3/h16-18H,4-15H2,1-3H3
    • InChI Key: HUTIXMKLGMBSPG-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C1CC(C(=O)OCCCC)CCC1C(=O)OCCCC)=O

Computed Properties

  • Exact Mass: 384.25128
  • Monoisotopic Mass: 384.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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